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Compound of Interest

Compound Name: Dihydroartemisinin-d5

Cat. No.: B12378434

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological
profile of Dihydroartemisinin-d5. The information is compiled from various safety data sheets
(SDS) and scientific publications concerning Dihydroartemisinin, the non-deuterated parent
compound, as a specific SDS for the deuterated analog is not readily available. The safety
precautions and data are considered directly applicable to the d5 variant for laboratory
research purposes.

Chemical and Physical Properties

Dihydroartemisinin-d5 is a deuterated form of Dihydroartemisinin, a semi-synthetic derivative
of artemisinin.[1] It is the active metabolite of several artemisinin-based antimalarial drugs.[1]
While specific data for the d5 variant is limited, the physical and chemical properties are
expected to be nearly identical to the parent compound.
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Property Value Source
Molecular Formula C15H19Ds0s5 -
Molecular Weight 289.4 g/mol [2]
Appearance White needle crystal [3]

Odor Odorless [3]
Taste Bitter [3]
Melting Point 145-150 °C [3]

Soluble in chloroform and
N acetone. Slightly soluble in
Solubility [11[3]
methanol or ethanol. Almost

insoluble in water (<0.1 g/L).

Hazard Identification and Classification

Dihydroartemisinin is classified as an organic peroxide and is considered hazardous. The GHS
classification highlights its potential for combustion and aquatic toxicity.

Hazard Class GHS Classification Hazard Statement

H242: Heating may cause a

Organic Peroxides Type D i
fire.[4]

_ _ H411: Toxic to aquatic life with
Aquatic Hazard Chronic Category 2 ]
long lasting effects.[4]

Signal Word: Danger[4]

Pictograms:

e Flame

e Environment
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Toxicological Data

Toxicological information for Dihydroartemisinin is primarily derived from animal studies. The
chemical, physical, and toxicological properties have not been thoroughly investigated.

Route of .
Test . . Species Value Source
Administration

LD50 Intraperitoneal Mouse 328.78 mg/kg [5]

LD50 Oral Mouse >5000 mg/kg [5]

Experimental Protocol: Acute Toxicity Study (LD50
Determination)

A study to determine the LD50 of Dihydroartemisinin in mice provides the following
methodology|[5]:

e Animal Model: Albino mice.
» Preparation of Test Substance: Dihydroartemisinin was suspended in saline with 1% Tween.

o Experimental Groups: Animals were fasted for approximately 20 hours before the study and
randomized into five dose groups (10 animals per group) and one control group. Doses were
set according to a geometric progression.

o Administration: The substance was administered via intragastric and intraperitoneal routes.

o Observation: Animals were observed for toxic reactions and mortality 30 minutes after dosing
and for a period of one week.

o Data Analysis: The LD50 was calculated using Karber's method.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and to maintain the integrity of the compound.
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e Handling:
o Handle in a well-ventilated place.[6]
o Wear suitable protective clothing, including gloves and eye protection.[6]
o Avoid contact with skin and eyes.[6]
o Avoid the formation of dust and aerosols.[6]
o Use non-sparking tools to prevent ignition.[6]
o Prevent fire caused by electrostatic discharge.[6]

e Storage:

[e]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[4]

[¢]

Protect from sunlight.[4]

[¢]

Store separately from other materials, especially combustible materials.[6]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling
Dihydroartemisinin-d5:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[4][6][7]

o Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with impervious
gloves that have been inspected prior to use.[4][7]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4]
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First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.[7]

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
Inhalation difficult, provide oxygen. If breathing has

stopped, perform artificial respiration.[8]

) Take off contaminated clothing immediately.
Skin Contact .
Wash off with soap and plenty of water.[6][7]

Rinse with pure water for at least 15 minutes.[6]

Eye Contact
[7]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[6][7]

Fire-Fighting Measures

Dihydroartemisinin is an organic peroxide and may ignite upon heating.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

[7]
» Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides.[7][8]

e Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

Visualized Workflows and Relationships

The following diagrams illustrate key safety and logical workflows for handling
Dihydroartemisinin-d5.
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Caption: Required Personal Protective Equipment workflow for handling Dihydroartemisinin-
d5.
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Caption: First aid response procedures for different routes of exposure to Dihydroartemisinin-
d5s.

4 Fire Fighting Response Protocol )
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Caption: Protocol for responding to a fire involving Dihydroartemisinin-d>5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dihydroartemisinin-d5: A Comprehensive Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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